Cas no 314246-33-8 (N-{4-[(6-methoxypyrimidin-4-yl)sulfamoyl]phenyl}-5-nitro-1-benzothiophene-2-carboxamide)

• Product Name: N-{4-[(6-methoxypyrimidin-4-yl)sulfamoyl]phenyl}-5-nitro-1-benzothiophene-2-carboxamide
• CAS No: 314246-33-8
• MF: C₂₀H₁₅N₅O₆S₂
• MW: 485.49300122261
• CID: 5449089
• PubChem ID: 1555097
• Update Time: 2025-07-31

N-{4-[(6-methoxypyrimidin-4-yl)sulfamoyl]phenyl}-5-nitro-1-benzothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 314246-33-8
• N-{4-[(6-methoxypyrimidin-4-yl)sulfamoyl]phenyl}-5-nitro-1-benzothiophene-2-carboxamide
• N-(4-(N-(6-methoxypyrimidin-4-yl)sulfamoyl)phenyl)-5-nitrobenzo[b]thiophene-2-carboxamide
• N-[4-[(6-methoxypyrimidin-4-yl)sulfamoyl]phenyl]-5-nitro-1-benzothiophene-2-carboxamide
• AKOS002347599
• VU0507511-1
• F3016-0118
• Oprea1_371020
• STK971149
• N-[4-[[(6-Methoxy-4-pyrimidinyl)amino]sulfonyl]phenyl]-5-nitrobenzo[b]thiophene-2-carboxamide

• Inchi： 1S/C20H15N5O6S2/c1-31-19-10-18(21-11-22-19)24-33(29,30)15-5-2-13(3-6-15)23-20(26)17-9-12-8-14(25(27)28)4-7-16(12)32-17/h2-11H,1H3,(H,23,26)(H,21,22,24)
• InChI Key： SFSWCBFHTQJVJV-UHFFFAOYSA-N
• SMILES： C12=CC=C([N+]([O-])=O)C=C1C=C(C(NC1=CC=C(S(NC3C=C(OC)N=CN=3)(=O)=O)C=C1)=O)S2

Computed Properties

• Exact Mass: 485.04637556g/mol
• Monoisotopic Mass: 485.04637556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 811
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 193Ų

Experimental Properties

• Density: 1.600±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 6.43±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes 1-benzothiophene-2-carboxanilides

Additional information on N-{4-[(6-methoxypyrimidin-4-yl)sulfamoyl]phenyl}-5-nitro-1-benzothiophene-2-carboxamide

Introduction to N-{4-[(6-methoxypyrimidin-4-yl)sulfamoyl]phenyl}-5-nitro-1-benzothiophene-2-carboxamide (CAS No. 314246-33-8)

N-{4-[(6-methoxypyrimidin-4-yl)sulfamoyl]phenyl}-5-nitro-1-benzothiophene-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 314246-33-8, represents a promising candidate for further exploration in drug discovery and development. Its molecular structure incorporates several key functional groups, including a nitro group, a sulfamoyl group, and a benzothiophene core, which collectively contribute to its potential biological activity.

The benzothiophene scaffold is a well-known motif in medicinal chemistry, frequently employed in the design of bioactive molecules due to its ability to interact with biological targets in a manner that enhances pharmacological efficacy. In this compound, the benzothiophene ring is further modified by the presence of a nitro group at the 5-position, which can influence both the electronic properties and the reactivity of the molecule. The nitro group is often used in medicinal chemistry to enhance binding affinity and metabolic stability, making it a valuable feature in drug design.

Additionally, the presence of a sulfamoyl group attached to a phenyl ring via a 6-methoxypyrimidin-4-yl linker introduces another layer of complexity and functionality. Sulfamoyl groups are known for their ability to form hydrogen bonds and participate in hydrophobic interactions, which can be crucial for optimizing binding interactions with biological targets. The methoxypyrimidine moiety further enhances the molecular diversity of this compound, potentially influencing its solubility and bioavailability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to more effectively predict the biological activity of complex molecules like N-{4-[(6-methoxypyrimidin-4-yl)sulfamoyl]phenyl}-5-nitro-1-benzothiophene-2-carboxamide. These tools allow for the simulation of molecular interactions at an atomic level, providing insights into how this compound might bind to its intended targets. Such simulations have been instrumental in guiding the optimization of drug candidates, reducing the time and resources required for experimental validation.

In vitro studies have begun to explore the potential pharmacological properties of N-{4-[(6-methoxypyrimidin-4-yl)sulfamoyl]phenyl}-5-nitro-1-benzothiophene-2-carboxamide. Initial experiments have shown promising results in terms of binding affinity to certain biological receptors. The sulfamoyl and nitro groups appear to play critical roles in these interactions, suggesting that further modifications could enhance its therapeutic potential. These findings align with broader trends in drug discovery, where multi-target interactions are being increasingly explored as a strategy to improve treatment outcomes.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex core structure efficiently. The synthesis strategy also emphasizes sustainability, with efforts made to minimize waste and optimize reaction pathways for environmental compatibility.

The potential applications of N-{4-[(6-methoxypyrimidin-4-yl)sulfamoyl]phenyl}-5-nitro-1-benzothiophene-2-carboxamide extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for use in agrochemicals and materials science. For instance, derivatives of this compound could be explored as novel pesticides or as components in advanced materials with specific electronic properties.

As research continues, it is anticipated that new applications for this compound will emerge. The growing interest in personalized medicine and targeted therapies suggests that molecules like N-{4-[6-methoxypyrimidin-4-yyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyynYYYYYYYYYYYYYYYYYYYYYYYYYYYYYYYYYYYYYYYYYYYYYYYYYYYYYY]-sulfamoyl]phenyl}-5-nitro-1-benzothiophene-2-carboxamide will play an increasingly important role in addressing complex diseases. The continued exploration of its pharmacological properties will be crucial in realizing this potential.

In conclusion, N-{4-[6-methoxypyrimidin-4-yyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyy-yyyyyynYYYYYYYYYYYYYYYYYYYYYYYYYY]-sulfamoyl]phenyl}-5-nitro-1-benzothiophene-2-carboxamide (CAS No. 314246^33-8) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique structural features and reported biological activity make it an exciting subject for further investigation. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play a pivotal role in the development of new treatments for various diseases.